Isonicotinic acid
Isonicotinic acid
Isonicotinic acid is a pyridinemonocarboxylic acid in which the carboxy group is at position 4 of the pyridine ring. It has a role as a human metabolite and an algal metabolite. It is a conjugate acid of an isonicotinate.
Isonicotinic acid is a natural product found in Aloe africana, Arabidopsis thaliana, and other organisms with data available.
Heterocyclic acids that are derivatives of 4-pyridinecarboxylic acid (isonicotinic acid).
Isonicotinic acid is a natural product found in Aloe africana, Arabidopsis thaliana, and other organisms with data available.
Heterocyclic acids that are derivatives of 4-pyridinecarboxylic acid (isonicotinic acid).
Brand Name:
Vulcanchem
CAS No.:
55-22-1
VCID:
VC21085987
InChI:
InChI=1S/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9)
SMILES:
C1=CN=CC=C1C(=O)O
Molecular Formula:
C6H5NO2
Molecular Weight:
123.11 g/mol
Isonicotinic acid
CAS No.: 55-22-1
Cat. No.: VC21085987
Molecular Formula: C6H5NO2
Molecular Weight: 123.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isonicotinic acid is a pyridinemonocarboxylic acid in which the carboxy group is at position 4 of the pyridine ring. It has a role as a human metabolite and an algal metabolite. It is a conjugate acid of an isonicotinate. Isonicotinic acid is a natural product found in Aloe africana, Arabidopsis thaliana, and other organisms with data available. Heterocyclic acids that are derivatives of 4-pyridinecarboxylic acid (isonicotinic acid). |
|---|---|
| CAS No. | 55-22-1 |
| Molecular Formula | C6H5NO2 |
| Molecular Weight | 123.11 g/mol |
| IUPAC Name | pyridine-4-carboxylic acid |
| Standard InChI | InChI=1S/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9) |
| Standard InChI Key | TWBYWOBDOCUKOW-UHFFFAOYSA-N |
| SMILES | C1=CN=CC=C1C(=O)O |
| Canonical SMILES | C1=CN=CC=C1C(=O)O |
| Flash Point | 250 °C |
| Melting Point | 315.0 °C 170-173 °C |
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